trichlorothiophene-2-sulfonyl chloride
Description
Synthesis Analysis
The synthesis of sulfonyl chlorides often involves the oxidation of thiol derivatives . A combination of N-chlorosuccinimide (NCS), tetrabutylammonium chloride, and water can be used to prepare sulfonyl chlorides from thiols . This process is followed by a reaction with an amine or sodium azide in the same reaction vessel .Chemical Reactions Analysis
Sulfonyl chlorides, including trichlorothiophene-2-sulfonyl chloride, are typically involved in electrophilic aromatic substitution reactions . They can also undergo oxidative chlorination .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of trichlorothiophene-2-sulfonyl chloride can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Thiophene-2-sulfonyl chloride", "Chlorine gas", "Sodium hydroxide", "Sulfuric acid", "Acetic anhydride", "Acetone" ], "Reaction": [ "Step 1: Thiophene-2-sulfonyl chloride is reacted with chlorine gas in the presence of sulfuric acid to form trichlorothiophene-2-sulfonyl chloride.", "Step 2: The crude product from step 1 is dissolved in acetone and treated with sodium hydroxide to remove any impurities.", "Step 3: Acetic anhydride is added to the solution from step 2 to acetylate any remaining impurities.", "Step 4: The solution is filtered and the solvent is evaporated to yield the final product, trichlorothiophene-2-sulfonyl chloride." ] } | |
CAS RN |
24622-15-9 |
Molecular Formula |
C4Cl4O2S2 |
Molecular Weight |
286 |
Purity |
95 |
Origin of Product |
United States |
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